Cas no 910635-78-8 (Spiro[6,7-dihydro-4H-2-benzothiophene-5,1'-cyclopropane]-1-carboxylic acid)

• Product Name: Spiro[6,7-dihydro-4H-2-benzothiophene-5,1'-cyclopropane]-1-carboxylic acid
• CAS No: 910635-78-8
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 2153184
• Update Time: 2023-08-05

Spiro[6,7-dihydro-4H-2-benzothiophene-5,1'-cyclopropane]-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-ethylene-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• Spiro[6,7-dihydro-4H-2-benzothiophene-5,1'-cyclopropane]-1-carboxylic acid

• Inchi： 1S/C11H12O2S/c12-10(13)9-8-1-2-11(3-4-11)5-7(8)6-14-9/h6H,1-5H2,(H,12,13)
• InChI Key： UWGAHJZLHCSBNW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1)CC1(CC2)CC1

Computed Properties

• Exact Mass: 208.056
• Monoisotopic Mass: 208.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5